Cas no 111627-68-0 (Benzene, 4-(3-chloropropoxy)-1,2-dimethoxy-)

Benzene, 4-(3-chloropropoxy)-1,2-dimethoxy- structure
111627-68-0 structure
Product Name:Benzene, 4-(3-chloropropoxy)-1,2-dimethoxy-
CAS No:111627-68-0
MF:C11H15ClO3
MW:230.688002824783
CID:1199312
PubChem ID:13210514
Update Time:2025-04-20

Benzene, 4-(3-chloropropoxy)-1,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 4-(3-chloropropoxy)-1,2-dimethoxy-
    • 1-chloro-3-(3,4-dimethoxy-phenoxy)-propane
    • 111627-68-0
    • DB-194453
    • SCHEMBL9211531
    • KUXAWJPYUAJTCG-UHFFFAOYSA-N
    • 4-(3-chloropropoxy)-1,2-dimethoxybenzene
    • Inchi: 1S/C11H15ClO3/c1-13-10-5-4-9(8-11(10)14-2)15-7-3-6-12/h4-5,8H,3,6-7H2,1-2H3
    • InChI Key: KUXAWJPYUAJTCG-UHFFFAOYSA-N
    • SMILES: ClCCCOC1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 230.07105
  • Monoisotopic Mass: 230.0709720g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 27.7Ų

Experimental Properties

  • PSA: 27.69
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